Cas no 1420792-61-5 (7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one)

7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one is a brominated quinolinone derivative featuring a propynyl substitution at the nitrogen position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and biologically active molecules. The bromine moiety enhances reactivity for further functionalization, while the propynyl group offers potential for click chemistry applications. Its rigid quinolinone core contributes to structural stability, making it useful in medicinal chemistry for scaffold modification. The compound's well-defined structure and reactive sites facilitate precise derivatization, supporting research in drug discovery and material science. Proper handling under controlled conditions is recommended due to its reactive functional groups.

7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one structure

1420792-61-5 structure

Product Name:7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one

CAS No:1420792-61-5

MF:C₁₂H₈BrNO

MW:262.102022171021

CID:5160215

Update Time:2025-06-14

7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one
- Inchi： 1S/C12H8BrNO/c1-2-7-14-11-8-10(13)5-3-9(11)4-6-12(14)15/h1,3-6,8H,7H2
- InChI Key： ORUVOIKPCNFGSM-UHFFFAOYSA-N
- SMILES： N1(CC#C)C2=C(C=CC(Br)=C2)C=CC1=O

7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM503667-1g	7-Bromo-1-(prop-2-yn-1-yl)quinolin-2(1H)-one	1420792-61-5	97%	1g	$647	2022-06-13

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Additional information on 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one

Comprehensive Overview of 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one (CAS No. 1420792-61-5)

7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one (CAS No. 1420792-61-5) is a specialized organic compound belonging to the quinolinone family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The presence of both a bromo substituent and a prop-2-ynyl group in its structure makes it a versatile intermediate for further derivatization. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given the increasing demand for quinolinone derivatives in drug discovery.

The compound's unique structural features, such as the quinolin-2-one core, contribute to its stability and reactivity, making it a valuable candidate for cross-coupling reactions and other advanced synthetic methodologies. In the context of current trends, 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one aligns with the growing interest in heterocyclic compounds and their applications in medicinal chemistry. Searches for terms like "quinolinone synthesis" and "bromo-substituted heterocycles" have surged, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the prop-2-ynyl moiety in 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one offers opportunities for click chemistry applications, a hot topic in modern organic chemistry. This aligns with the rising popularity of bioorthogonal reactions and their use in labeling and bioconjugation. Additionally, the compound's bromo group facilitates further functionalization through palladium-catalyzed reactions, a subject frequently searched by chemists exploring C-C bond formation techniques.

In the pharmaceutical domain, quinolinone derivatives like this compound are often investigated for their potential biological activities, including antimicrobial and anti-inflammatory properties. While 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one itself is not a drug, its structural motifs are commonly found in molecules under study for central nervous system (CNS) disorders and cancer therapeutics. This connection to high-impact research areas enhances its appeal to both academic and industrial researchers.

From an analytical standpoint, the compound's purity and characterization are critical for its successful application. Techniques such as NMR spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly employed to ensure quality. These methods are frequently searched alongside the compound's name, indicating user interest in analytical validation protocols for specialty chemicals.

Environmental and safety considerations are also important when working with 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one. While not classified as hazardous under standard regulations, proper handling procedures should always be followed. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis, topics that dominate contemporary chemical discussions.

In summary, 7-Bromo-1-prop-2-ynyl-1H-quinolin-2-one (CAS No. 1420792-61-5) represents a fascinating intersection of synthetic utility and potential biological relevance. Its structural features make it a valuable tool for researchers exploring heterocyclic chemistry, drug design, and material science. As interest in quinolinone-based compounds continues to grow, this compound is likely to remain a subject of active investigation and application across multiple scientific disciplines.